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Compound of Interest

Compound Name: 4-Methylanisole-d4

Cat. No.: B1428312

Disclaimer: This technical guide has been compiled based on publicly available data for 4-
Methylanisole and its deuterated analog from various chemical suppliers and scientific
databases. As of the time of this writing, a specific National Institute of Standards and
Technology (NIST) reference material for 4-Methylanisole-d4 was not identified. Therefore,
this document describes a representative certified reference material and provides typical
analytical data and methodologies. All quantitative data should be confirmed with the Certificate
of Analysis provided by the specific supplier.

Introduction

4-Methylanisole-d4 is the deuterated form of 4-Methylanisole, a naturally occurring compound
found in various essential oils. In the pharmaceutical and drug development sectors,
deuterated compounds like 4-Methylanisole-d4 are invaluable as internal standards for
guantitative analysis by mass spectrometry. The substitution of hydrogen with deuterium atoms
provides a distinct mass shift, allowing for precise differentiation between the analyte and the
internal standard without significantly altering the chemical properties. This guide provides an
in-depth overview of the physical, chemical, and analytical data for a representative 4-
Methylanisole-d4 certified reference material.

Physicochemical Properties

The fundamental physicochemical properties of 4-Methylanisole-d4 are summarized in the
table below. These values are critical for its proper handling, storage, and application in
experimental settings. Data for the non-deuterated analog is provided for comparison.
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4-Methylanisole (for

Property 4-Methylanisole-d4 .
comparison)
Molecular Formula CsHeD4O CsH100
Molecular Weight 126.19 g/mol [1][2][3] 122.16 g/mol [4]
CAS Number 350818-57-4 104-93-8
Appearance Colorless to pale yellow liquid Colorless to pale yellow liquid
Boiling Point 174 °C (lit.) 175.5 °C at 760 mm Hg
Density ~1.0 g/mL at 25 °C (lit.) 0.969 g/mL at 25 °C (lit.)

Refractive Index

Not specified

n20/D 1.511 (lit.)

Solubility

Soluble in most organic

solvents

Insoluble in water; soluble in

ether, ethanol, and chloroform

Analytical Specifications

A certified reference material of 4-Methylanisole-d4 is expected to meet stringent purity

criteria. The following table outlines typical specifications.

Parameter

Specification

Chemical Purity (by GC-FID)

> 98.5%

Isotopic Purity (by MS)

=98 atom % D

Identity

Conforms to structure by *H NMR, 3C NMR,

and MS

Experimental Protocols

Detailed methodologies for the characterization and quantification of 4-Methylanisole-d4 are

provided below.

Synthesis of 4-Methylanisole-d4
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A common synthetic route to 4-Methylanisole-d4 involves the methylation of deuterated p-
cresol (p-cresol-d4).
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Synthesis of 4-Methylanisole-d4

p-Cresol-d4 Base (e.g., K2CO3) Solvent (e.g., Acetone)

Methylating Agent (e.g., CHsl)

Reaction Mixture

Reflux

;

Aqueous Workup

;

Solvent Extraction

Y

Drying (e.g., Naz2S0a)

Purification (Distillation)

4-Methylanisole-d4
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GC-FID Purity Analysis Workflow

Sample Preparation
(Dilution in appropriate solvent)

'

Injection

Gas Chromatograph (GC)

GC Column
(e.g., DB-5ms)

Temperature Program Flame lonization Detector (FID)

Data Acquisition

'

Data Analysis
(Peak integration and area % calculation)

l

Purity Report
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Isotopic Enrichment Analysis by MS

Sample Introduction
(e.g., GC or direct infusion)

lonization

(e.g., Electron lonization - EI)

Mass Analyzer
(e.g., Quadrupole)

i

Detector

i

Mass Spectrum Acquisition

Data Analysis

Isotopic Distribution Analysis

i

Enrichment Calculation

i

Isotopic Purity Report

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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